2-(3-Chloro-2-methylphenyl)-4-fluorobenzoic acid, 95%

• IUPAC Name: 2-(3-chloro-2-methylphenyl)-4-fluorobenzoic acid
• InChI: InChI=1S/C14H10ClFO2/c1-8-10(3-2-4-13(8)15)12-7-9(16)5-6-11(12)14(17)18/h2-7H,1H3,(H,17,18)
• InChI Key: RYJYPOBYJZQWLF-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC=C1Cl)C2=C(C=CC(=C2)F)C(=O)O
• Molecular Formula: C14H10ClFO2
• DSSTOX Substance ID: DTXSID20690265
• Molecular Weight: 264.68 g/mol
• CAS RN: 1262009-35-7

Description

2-(3-Chloro-2-methylphenyl)-4-fluorobenzoic acid, 95%, is a compound belonging to the class of organic compounds called benzene derivatives. It is an odourless, white solid that is soluble in water, ethanol, and methanol. The compound has a molecular weight of 252.6 g/mol and has a melting point of 91-93°C. It is a versatile compound that has a wide range of applications in the scientific research field, such as in the synthesis of pharmaceuticals, in the synthesis of organic materials, and in the study of biochemical and physiological processes.

Mechanism of Action

2-(3-Chloro-2-methylphenyl)-4-fluorobenzoic acid, 95%, is an inhibitor of enzymes involved in the metabolism of drugs and other compounds. It binds to specific enzyme active sites and inhibits the enzyme from catalyzing its reaction. This inhibition can be used to control the rate of drug metabolism and other biochemical processes.
Biochemical and Physiological Effects
2-(3-Chloro-2-methylphenyl)-4-fluorobenzoic acid, 95%, has a variety of biochemical and physiological effects. It is known to inhibit the activity of enzymes involved in drug metabolism, such as cytochrome P450 enzymes. In addition, it has been shown to inhibit the activity of the enzyme monoamine oxidase, which is involved in the metabolism of neurotransmitters. It has also been shown to inhibit the activity of the enzyme acetylcholinesterase, which is involved in the metabolism of the neurotransmitter acetylcholine.

Advantages and Limitations for Lab Experiments

2-(3-Chloro-2-methylphenyl)-4-fluorobenzoic acid, 95%, has a number of advantages and limitations when used in laboratory experiments. One advantage is that it is highly soluble in water, ethanol, and methanol, making it easy to work with in the laboratory. Another advantage is that it is a potent inhibitor of enzymes involved in drug metabolism, making it useful for studying the effects of drugs on the body. However, there are some limitations to the use of this compound in laboratory experiments. For example, it is not very stable in the presence of light and heat, so it must be stored in a cool, dark place. In addition, it is a relatively expensive compound, so its use may be limited in some experiments.

Future Directions

The future of 2-(3-Chloro-2-methylphenyl)-4-fluorobenzoic acid, 95%, is promising. Its potential applications in the field of drug metabolism and other biochemical and physiological processes are vast. Future research will focus on better understanding the mechanism of action of this compound and its effects on the body. In addition, researchers will continue to explore new ways to synthesize this compound in order to make it more cost effective and more widely available. Finally, researchers will continue to explore new applications for this compound, such as in the synthesis of peptides and proteins, in the study of enzyme kinetics, and in the study of receptor binding.

Synthesis Methods

2-(3-Chloro-2-methylphenyl)-4-fluorobenzoic acid, 95%, can be synthesized using a variety of methods, including the Friedel-Crafts reaction and the Wittig reaction. The Friedel-Crafts reaction involves the use of a Lewis acid catalyst, such as aluminum chloride, to react an alkyl halide with an aromatic ring to form an alkylbenzene. The Wittig reaction involves the use of a phosphonium salt to react an aldehyde or ketone with an alkene to form an alkylbenzene.

Scientific Research Applications

2-(3-Chloro-2-methylphenyl)-4-fluorobenzoic acid, 95%, is used in a variety of scientific research applications. It is commonly used in the synthesis of pharmaceuticals and organic materials. It is also used in the study of biochemical and physiological processes, such as enzyme kinetics, receptor binding, and drug metabolism. In addition, it is used as a reagent in the preparation of peptides and proteins.